Cas no 1361901-10-1 (3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl)

• Product Name: 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl
• CAS No: 1361901-10-1
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4993389
• Update Time: 2025-06-25

3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-2-1-3-11(13(8)17)10-5-4-9(15)6-12(10)16/h1-6H,7H2
• InChI Key： AGXFBGMDGTZSNA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1F)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl

Introduction to 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl (CAS No. 1361901-10-1)

3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl (CAS No. 1361901-10-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, dichloro substitution, and a fluoro group on a biphenyl framework. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The bromomethyl group in 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl is particularly noteworthy due to its reactivity. Bromomethyl groups are known for their ability to undergo nucleophilic substitution reactions, making them useful intermediates in the synthesis of more complex molecules. This reactivity can be harnessed in the development of new pharmaceuticals, where the bromomethyl group can be replaced by other functional groups to create compounds with desired biological activities.

The dichloro substitution on the biphenyl ring further enhances the compound's chemical diversity. Chlorine atoms are electron-withdrawing groups that can influence the electronic properties of the molecule, affecting its reactivity and stability. In pharmaceutical research, dichloro-substituted compounds are often studied for their potential as drug candidates due to their ability to modulate biological targets such as enzymes and receptors.

The presence of a fluoro group on the biphenyl ring adds another layer of complexity to 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl. Fluorine atoms are known for their strong electronegativity and unique bonding properties, which can significantly alter the physical and chemical characteristics of a molecule. In medicinal chemistry, fluorinated compounds are frequently used to improve drug metabolism, enhance binding affinity to target proteins, and increase the overall efficacy of therapeutic agents.

Recent studies have highlighted the potential applications of 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl in various scientific domains. For instance, researchers have explored its use as a building block in the synthesis of novel materials with enhanced mechanical and thermal properties. The unique combination of functional groups in this compound allows for the creation of polymers and copolymers with tailored performance characteristics, making it an attractive choice for advanced material applications.

In the realm of pharmaceutical research, 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl has shown promise as an intermediate in the development of new drugs. Its reactivity and structural flexibility enable chemists to design and synthesize a wide range of derivatives with potential therapeutic effects. For example, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, suggesting their potential as lead compounds for further drug discovery efforts.

The synthetic accessibility of 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl is another factor that contributes to its value in scientific research. Efficient synthetic routes have been developed to produce this compound on both small and large scales, ensuring its availability for various applications. These synthetic methods often involve multi-step processes that incorporate modern synthetic techniques such as transition-metal catalysis and cross-coupling reactions.

In conclusion, 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl (CAS No. 1361901-10-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and chemical properties make it an invaluable tool for scientists seeking to develop new materials and therapeutic agents. As research in these fields continues to advance, the importance of 3'-Bromomethyl-2,4-dichloro-2'-fluoro-biphenyl is likely to grow, driving further innovation and discovery.